1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 1-(benzenesulfonyl)-4-chloro-3-iodopyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H8ClIN2O2S/c14-10-6-7-16-13-12(10)11(15)8-17(13)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChI Key: PRAMTDNFVPNNFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C(C=CN=C32)Cl)I
• Molecular Formula: C13H8ClIN2O2S
• DSSTOX Substance ID: DTXSID40729187
• Molecular Weight: 418.64 g/mol
• CAS RN: 1203566-61-3

Description

The compound “1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine” is a derivative of pyrrolo[2,3-b]pyridine with a benzenesulfonyl group attached. It belongs to the class of organic compounds known as sulfonyl compounds, which are widely used in organic synthesis.

Scientific Research Applications

Halogenation and Ring Transformation

• The use of halogenating agents in the synthesis of polyalkylbenzenes demonstrates the application in modifying the chemical structure for further reactivity or as part of a larger synthetic route. For instance, [hydroxy(tosyloxy)iodo]benzene was effective in catalyzing halogenation reactions, showcasing the chemical's utility in synthetic organic chemistry (Bovonsombat & Mcnelis, 1993).

Cycloaddition Reactions

• Cycloaddition reactions involving 5-benzenesulfonyl-3,4-dihydro-1H-pyridin-2-one derivatives produced triazolo[4,5-b]pyridin-5-ones and pyrrolo[3,4-b]pyridin-2-ones, demonstrating the compound's versatility in constructing complex heterocyclic systems (Gao & Lam, 2008).

Isomünchnone-Based Synthesis

• An isomünchnone-based method utilized for the synthesis of highly substituted 2(1H)-pyridones illustrates the compound's role in generating diverse molecular frameworks, which are potentially applicable in the development of pharmaceuticals and agrochemicals (Padwa, Sheehan, & Straub, 1999).

Anti-HIV-1 Agents

• The design of acylamino Pyrryl Aryl Sulfones (APASs) as truncated analogues of tricyclic compounds for potential Anti-HIV-1 activity highlights the compound's significance in medicinal chemistry research, aiming to develop new therapeutic agents (Silvestri et al., 2002).

Synthesis and Characterization

• The exploration of synthesis routes for 1H-pyrrolo[2,3-b]pyridines and their functionalization for potential applications in agrochemicals and functional materials showcases the broader implications of this compound in synthetic and applied chemistry (Herbert & Wibberley, 1969).

Synthesis routes and methods

Procedure details

To a mixture of 95% sodium hydride (28 mg, 1.1 mmol) and 4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (278 mg, 1.0 mmol) in 10 mL DMF was added benzenesulfonyl chloride (194 mg, 1.1 mmol) and the reaction mixture stirred for 2.5 hours then diluted with water and the resulting precipitate collected by filtration to give the title compound in 83% yield. MS (ESI+) m/z 418.9 (M+H)+